Cas no 1293994-86-1 (2,4-Dichloro-5-fluoro(2-~13~C,~15~N_2_)pyrimidine)

• Product Name: 2,4-Dichloro-5-fluoro(2-~13~C,~15~N_2_)pyrimidine
• CAS No: 1293994-86-1
• MF: C₄HCl₂FN₂
• MW: 169.948014974594
• CID: 2769731
• PubChem ID: 71309717
• Update Time: 2025-04-21

2,4-Dichloro-5-fluoro(2-~13~C,~15~N_2_)pyrimidine Chemical and Physical Properties

Names and Identifiers

• DTXSID90745978
• DTXCID20696722
• 2,4-Dichloro-5-fluoropyrimidine-2-13C,15N2, 99 atom % 13C, 98 atom % 15N, 98% (CP)
• 2,4-Dichloro-5-fluoro(2-~13~C,~15~N_2_)pyrimidine
• 1293994-86-1

• Inchi： 1S/C4HCl2FN2/c5-3-2(7)1-8-4(6)9-3/h1H/i4+1,8+1,9+1
• InChI Key： WHPFEQUEHBULBW-WKPWXFLVSA-N
• SMILES： ClC1C(=C[15N]=[13C]([15N]=1)Cl)F

Computed Properties

• Exact Mass: 168.9475062Da
• Monoisotopic Mass: 168.9475062Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų